1-Iodo-3-(2-propan-2-ylphenyl)bicyclo[1.1.1]pentane
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Description
BCP, also known as bicyclo[1.1.1]pentane, is a bioisosteric component found in drugs. Unlike naturally occurring compounds, BCP approximates the distance of a para-disubstituted benzene, which is often replaced in medicines to enhance treatment efficacy. Understanding its non-covalent interactions is crucial for predicting drug behavior at specific active sites .
Synthesis Analysis
BCP can be synthesized through various methods. One approach involves the co-crystallization of iodo-substituted derivatives with suitable co-crystals. For instance, iodo-BCP derivatives have been co-crystallized with 1,4-diazabicyclo[2.2.2]octane (DABCO) to yield BCP products .
Molecular Structure Analysis
BCP’s molecular structure consists of a bicyclo[1.1.1]pentane scaffold . X-ray analysis reveals the presence of several non-covalent interactions, including I···I, I···N, N H···O, C H···O, and H C···H C contacts. The preference for halogen bonding (I···I or I···N) depends on electronic nature and the angle between bridgehead substituents. Co-crystals exhibit variations in trans-annular distances and interaction strengths .
Chemical Reactions Analysis
BCP derivatives engage in various chemical reactions, including halogen bonding, hydrogen bonding, and π···π stacking. The nature of substituents significantly influences the type of interactions observed. Computational analysis (Hirshfeld analysis, 2D fingerprint plots, DFT) provides insights into these interactions .
Physical and Chemical Properties Analysis
BCP exhibits unique properties due to its rigid bicyclic structure. These properties impact solubility, stability, and crystal packing. Further studies are needed to explore its behavior under different conditions .
Mechanism of Action
Properties
IUPAC Name |
1-iodo-3-(2-propan-2-ylphenyl)bicyclo[1.1.1]pentane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17I/c1-10(2)11-5-3-4-6-12(11)13-7-14(15,8-13)9-13/h3-6,10H,7-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEJVGAQRWHDRCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=CC=C1C23CC(C2)(C3)I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17I |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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